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Compound of Interest

Compound Name: Clazamycin A hydrochloride

Cat. No.: B1608455 Get Quote

Note: Initial searches for "Clazamycin A hydrochloride" did not yield specific safety data.

However, extensive safety information is available for "Clindamycin hydrochloride" (CAS No.

21462-39-5 and 58207-19-5), which is likely a synonym or the correct chemical identifier for the

requested substance. The following guidance is based on the available data for Clindamycin

hydrochloride.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Clazamycin A hydrochloride. The following

procedures are designed to ensure safe laboratory operations and proper disposal.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for

Clindamycin hydrochloride.
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Property Value Source

Molecular Formula C18H33ClN2O5S · HCl [1]

Molecular Weight 461.44 g/mol [1][2]

CAS Number 21462-39-5 [1][2][3][4][5]

Alternate CAS No. 58207-19-5 (monohydrate) [6][7][8]

Appearance White to off-white powder/solid [7]

Oral LD50 (Rat) 2193 mg/kg [1][7]

Personal Protective Equipment (PPE) and Handling
Strict adherence to safety protocols is mandatory when handling Clazamycin A hydrochloride
to prevent exposure and ensure a safe laboratory environment.

Engineering Controls
Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, especially

when handling the powdered form to avoid dust formation.[9][10] Ensure that ventilation

systems, such as local exhaust, are in place to prevent the dispersion of dust.

Safety Stations: An emergency eye wash station should be readily accessible.[7] A safety

shower should also be available.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles.[9] If there is a risk of splashing, a full face shield may be necessary.[7]

Skin Protection:

Gloves: Wear impervious gloves, such as nitrile gloves.[7] Always inspect gloves for

integrity before use and use proper glove removal technique to avoid skin contact.[1][8]

Lab Coat/Protective Clothing: Wear a lab coat and appropriate protective clothing to

prevent skin exposure.[9]
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Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection may not be needed.[9] However, for spill cleanup or situations with potential for

significant dust generation, a tight-fitting full-face respirator with HEPA filters may be

required.[7]

Hygiene Practices
Wash hands and any exposed skin thoroughly after handling the substance.[6][9]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][10]

Contaminated work clothing should not be allowed out of the workplace and should be

washed before reuse.[1][7]

Operational and Disposal Plans
Storage

General Storage: Keep the container tightly closed in a dry and well-ventilated place.[6][9]

Temperature: Store in a freezer or as refrigerated, as recommended by the supplier.[9][10]

Incompatible Materials: Store away from strong oxidizing agents.[9][11]

Accidental Release Measures
Personnel Precautions: Evacuate the area and ensure adequate ventilation.[9] Avoid

breathing dust and prevent contact with skin and eyes.[1]

Containment: Cover drains to prevent the substance from entering the sewer system.[1]

Cleanup: For dry spills, sweep up the material and shovel it into a suitable, closed container

for disposal.[6][9][10] Avoid generating dust during cleanup.[1] A damp cloth or a filtered

vacuum can be used for cleaning up spills of dry solids.[12]

Disposal
Waste Classification: This waste is classified as hazardous.[10]
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Disposal Method: Dispose of the contents and container to an approved waste disposal plant

in accordance with local, regional, and national regulations.[1][6][7][9] Do not mix with other

waste.[1] Handle uncleaned containers as you would the product itself.[1]

First Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[6] If irritation persists, seek medical attention.[6]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[6]

[9] If skin irritation or a rash occurs, get medical advice.[7]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[6][9] If symptoms occur, get medical attention.[6]

Ingestion: Clean the mouth with water and drink plenty of water afterward.[6] Seek medical

attention if symptoms occur.[6]

Experimental Protocols and Signaling Pathways
Detailed experimental protocols and information on signaling pathways for Clazamycin A
hydrochloride were not available in the safety-focused search results. This type of information

is typically found in specialized scientific literature and research articles. Researchers are

advised to consult such publications for specific experimental methodologies.

Visual Workflow for Safe Handling
The following diagram outlines the essential steps for the safe handling of Clazamycin A
hydrochloride from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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